Cas no 1807266-13-2 (3-Bromo-4-methyl-5-nitrobenzylamine)

• Product Name: 3-Bromo-4-methyl-5-nitrobenzylamine
• CAS No: 1807266-13-2
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4976615
• Update Time: 2025-05-20

3-Bromo-4-methyl-5-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5-nitrobenzylamine

• Inchi： 1S/C8H9BrN2O2/c1-5-7(9)2-6(4-10)3-8(5)11(12)13/h2-3H,4,10H2,1H3
• InChI Key： YDKWRRDXXGORDB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-4-methyl-5-nitrobenzylamine

Professional Introduction to 3-Bromo-4-methyl-5-nitrobenzylamine (CAS No. 1807266-13-2)

3-Bromo-4-methyl-5-nitrobenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1807266-13-2, belongs to a class of aromatic amines characterized by a bromine substituent, a methyl group, and a nitro group on a benzene ring. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3-Bromo-4-methyl-5-nitrobenzylamine lies in its versatility as a building block for more complex chemical entities. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct biaryl frameworks. Additionally, the nitro group can be reduced to an amine, providing access to derivatives with different electronic properties and reactivity profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 3-Bromo-4-methyl-5-nitrobenzylamine can serve as a handle for modulating drug activity and improving metabolic stability. For instance, studies have demonstrated that nitroaromatics can exhibit potent antimicrobial and anti-inflammatory properties. The ability to convert these nitro groups into amine functionalities under controlled conditions opens up possibilities for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

The methyl substituent at the 4-position of the benzene ring in 3-Bromo-4-methyl-5-nitrobenzylamine also contributes to its chemical diversity. This methyl group can influence both the electronic distribution and steric environment around the reactive sites, thereby affecting the compound's interactions with biological targets. Such structural tunability is crucial in drug design, as it allows chemists to optimize binding affinity and selectivity.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Bromo-4-methyl-5-nitrobenzylamine. For example, transition-metal-catalyzed reactions have enabled efficient transformations of this compound into more complex scaffolds. These methods have been instrumental in accelerating the discovery of novel drug candidates by providing rapid access to structurally diverse libraries.

The bromine atom in 3-Bromo-4-methyl-5-nitrobenzylamine is particularly noteworthy for its role in modern synthetic strategies. It serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions, allowing for the introduction of various aryl or heteroaryl groups at different positions on the benzene ring. This flexibility has been leveraged in the synthesis of complex natural products and artificial bioactive molecules.

In addition to its synthetic utility, 3-Bromo-4-methyl-5-nitrobenzylamine has shown promise in several preclinical studies. Researchers have utilized this compound as a precursor for developing inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The ability to modify its structure has led to derivatives with improved pharmacokinetic profiles and enhanced therapeutic potential.

The nitro group's reactivity is another key feature that makes 3-Bromo-4-methyl-5-nitrobenzylamine a valuable asset in medicinal chemistry. Upon reduction, it forms an amine that can be further functionalized into various pharmacophores. This transformation has been exploited in the synthesis of agonists and antagonists for neurotransmitter receptors, highlighting the compound's broad applicability.

The combination of these structural elements—bromine, methyl, and nitro—makes 3-Bromo-4-methyl-5-nitrobenzylamine a versatile intermediate with numerous potential uses. Its role as a precursor in synthesizing complex molecules underscores its importance in both academic research and industrial applications.

In conclusion, 3-Bromo-4-methyl-5-nitrobenzylamine, identified by CAS number 1807266-13-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features enable diverse synthetic transformations and have been harnessed in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its place as a cornerstone molecule in drug discovery efforts.